Cas no 900011-73-6 (3-(2,6-dichlorophenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid)

• Product Name: 3-(2,6-dichlorophenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid
• CAS No: 900011-73-6
• MF: C₁₅H₁₉Cl₂N₃O₃
• MW: 360.235661745071
• CID: 5494546
• Update Time: 2025-06-25

3-(2,6-dichlorophenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dichloroanilino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid
• 3-(2,6-dichlorophenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid

• Inchi： 1S/C15H19Cl2N3O3/c1-19-5-7-20(8-6-19)12(15(22)23)9-13(21)18-14-10(16)3-2-4-11(14)17/h2-4,12H,5-9H2,1H3,(H,18,21)(H,22,23)
• InChI Key： FGWOKPSFDVEPTO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1CCN(C)CC1)CC(NC1=C(Cl)C=CC=C1Cl)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2,6-dichlorophenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid

Introduction to 3-(2,6-dichlorophenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid and Its Significance in Modern Chemical Biology

The compound CAS no 900011-73-6, identified by the systematic name 3-(2,6-dichlorophenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid, represents a fascinating molecule with potential applications in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered attention due to its unique chemical properties and biological relevance. The presence of both dichlorophenyl and methylpiperazine moieties in its structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel therapeutic agents has been significantly influenced by the discovery of small molecules that can modulate biological pathways. The structural features of 3-(2,6-dichlorophenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid make it an intriguing subject for studying its pharmacological effects. Specifically, the carbamoyl group and the piperazine moiety are known to exhibit interactions with various enzymes and receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential role in drug discovery. The 2,6-dichlorophenyl substituent enhances the lipophilicity of the molecule, facilitating its penetration across biological membranes. This property is particularly valuable in designing drugs that require cellular uptake to exert their effects. Additionally, the 4-methylpiperazine group contributes to the compound's solubility and stability, which are critical factors in pharmaceutical formulations.

Recent studies have highlighted the importance of 3-(2,6-dichlorophenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid in the context of developing novel therapeutics. For instance, research has demonstrated its potential as an intermediate in synthesizing bioactive molecules that target neurological disorders. The combination of the dichlorophenyl and methylpiperazine groups allows for fine-tuning of pharmacokinetic properties, making it a versatile scaffold for drug design.

The compound's relevance extends beyond mere structural interest. Its ability to interact with biological targets such as enzymes and receptors has been explored in several preclinical studies. These studies have revealed that derivatives of 3-(2,6-dichlorophenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid exhibit promising activity in models of inflammation and pain management. This underscores the compound's potential as a lead molecule for further medicinal chemistry optimization.

In addition to its pharmacological applications, this compound has shown promise in biochemical research. The presence of functional groups like the carbamoyl and amine moieties makes it a valuable tool for studying enzyme mechanisms and substrate recognition. Researchers have utilized analogs of this compound to probe the active sites of various enzymes, providing insights into their catalytic mechanisms.

The synthesis of 3-(2,6-dichlorophenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid is another area of interest. The multi-step synthetic route involves strategic functional group transformations that highlight the compound's synthetic utility. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key structural motifs. These synthetic strategies not only demonstrate the feasibility of producing this compound but also provide valuable methodologies for accessing related molecules.

The future prospects of this compound are vast. As research continues to uncover new biological targets and mechanisms, derivatives of 3-(2,6-dichlorophenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid are expected to play a crucial role in developing next-generation therapeutics. The integration of computational chemistry and high-throughput screening techniques will further accelerate the discovery process.

In conclusion, 3-(2,6-dichlorophenyl)carbamoyl-2-(4-methylpiperazin-1-yl)propanoic acid (CAS no 900011-73-6) is a remarkable molecule with significant implications in chemical biology and pharmaceutical research. Its unique structural features and biological interactions make it a valuable asset in drug discovery efforts. As our understanding of biological systems continues to evolve, this compound will undoubtedly remain at the forefront of therapeutic innovation.